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Compound of Interest

Compound Name: 2-Chloro-4-methoxyphenol

Cat. No.: B103099 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-methoxyphenol, tailored for researchers and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Physicochemical and Safety Data
For quick reference, the key quantitative data for 2-Chloro-4-methoxyphenol are summarized

below.

Property Value

Molecular Formula C₇H₇ClO₂[1]

Molecular Weight 158.58 g/mol [1]

Melting Point 36-44°C[2]

Flash Point 85°C (185°F)[1]

Density 1.153 g/cm³[1]

Hazard Profile
2-Chloro-4-methoxyphenol is classified with the following hazards:
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Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]

May cause respiratory irritation.[1][3]

Harmful if swallowed.[1]

Harmful in contact with skin.[1]

Always handle this chemical with appropriate personal protective equipment (PPE), including

gloves, eye protection, and a lab coat.[3] Work should be conducted in a well-ventilated area or

under a chemical fume hood.[3]

Experimental Protocols: Disposal Procedures
The inappropriate disposal of hazardous chemicals is illegal and poses a significant risk to both

human health and the environment.[4] The following protocols outline the step-by-step

procedures for the safe handling and disposal of 2-Chloro-4-methoxyphenol waste and its

containers.

Protocol 1: Disposal of 2-Chloro-4-methoxyphenol
Waste
This protocol covers the disposal of the chemical itself, as well as materials heavily

contaminated with it (e.g., spill cleanup materials).

Waste Collection & Storage:

Container Selection: Collect waste in a sturdy, leak-proof, and chemically compatible

container.[4][5] The container must have a tight-fitting cap.[4]

Labeling: Immediately label the waste container with a hazardous waste tag. The label must

clearly state "Hazardous Waste" and include the full chemical name, "2-Chloro-4-
methoxyphenol," along with its concentration and the date accumulation started.[5]

Segregation: Store the waste container in a designated, well-ventilated secondary

containment bin.[4] Crucially, do not mix this waste with incompatible materials. Store away
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from strong oxidizing agents, strong acids, and strong bases.[6]

Storage Conditions: Keep the waste container closed at all times, except when adding

waste.[5] Store in a cool, dry place away from sources of ignition.[6][7]

Final Disposal:

Professional Disposal: The ultimate disposal method must be through an approved waste

disposal plant or a licensed hazardous waste management company.[3][8] Never discharge

2-Chloro-4-methoxyphenol into drains, sewers, or the environment.[3]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with

applicable local, state, and federal laws and regulations.[3]

Protocol 2: Disposal of Empty Containers
Containers that once held 2-Chloro-4-methoxyphenol must be decontaminated before

disposal to ensure residual amounts are not released into the environment.

Thorough Emptying: Ensure the container is as empty as possible, with only minimal residue

remaining.[5] If solids or sludge are present, the container must be disposed of as hazardous

waste following Protocol 1.[5]

Triple Rinsing:

Rinse the container thoroughly with a suitable solvent (e.g., acetone or ethanol) at least

three times.

Crucially, the first rinsate must be collected and disposed of as hazardous chemical waste,

as described in Protocol 1.[5] Subsequent rinsate should also be collected as hazardous

waste.[4]

Label Removal: After triple rinsing and air-drying, completely remove, deface, or obliterate

the original chemical label.[4]

Final Disposal: The clean, rinsed container can now be disposed of in a sanitary landfill or

offered for recycling, depending on institutional policies.[3] Puncturing the container can

prevent its reuse.[3]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-4-methoxyphenol and its containers.
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Caption: Disposal workflow for 2-Chloro-4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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